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Compound of Interest

Compound Name: Methyl 3-chloropropionate

Cat. No.: B1361392 Get Quote

Essential Safety and Handling Guide for Methyl 3-
chloropropionate
This guide provides immediate safety, handling, and disposal protocols for researchers,

scientists, and drug development professionals working with Methyl 3-chloropropionate.

Adherence to these procedures is critical for ensuring laboratory safety and operational

integrity.

Hazard Identification and Classification
Methyl 3-chloropropionate is a flammable liquid and vapor that can cause serious eye

damage, skin irritation, and respiratory irritation.[1][2][3] It is crucial to handle this chemical with

appropriate care in a well-ventilated area, away from heat, sparks, open flames, and other

ignition sources.[1][2]
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Hazard Class Category Hazard Statement

Flammable liquids Category 3
H226: Flammable liquid and

vapour[1][2]

Skin irritation Category 2
H315: Causes skin irritation[1]

[2]

Serious eye damage Category 1
H318: Causes serious eye

damage[1][2]

Specific target organ toxicity –

single exposure
Category 3

H335: May cause respiratory

irritation[1][2]

Personal Protective Equipment (PPE)
To ensure safety, the following personal protective equipment must be worn when handling

Methyl 3-chloropropionate:

Eye Protection: Wear tightly fitting safety goggles with side-shields conforming to EN 166

(EU) or NIOSH (US) standards.[1] A face shield may also be necessary for additional

protection.

Hand Protection: Use compatible, chemical-resistant gloves that have been inspected for

integrity before use.[1][2] Butyl rubber gloves with a thickness of 0.3 mm are a suitable

option.[4]

Skin and Body Protection: Wear fire/flame resistant and impervious clothing to prevent skin

exposure.[1][2] A lab coat or protective suit is required.[4]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, a full-face

respirator with an appropriate cartridge is necessary.[1] In case of spills or leaks, a self-

contained breathing apparatus (SCBA) may be required.[1][5]

Step-by-Step Handling and Storage Protocol
Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.chemicalbook.com/msds/3-chloropropionic-acid-methyl-ester.pdf
https://www.biosynth.com/Files/MSDS/GA/A0/MSDS_GAA00187_5000_EN.pdf
https://www.chemicalbook.com/msds/3-chloropropionic-acid-methyl-ester.pdf
https://www.biosynth.com/Files/MSDS/GA/A0/MSDS_GAA00187_5000_EN.pdf
https://www.chemicalbook.com/msds/3-chloropropionic-acid-methyl-ester.pdf
https://www.biosynth.com/Files/MSDS/GA/A0/MSDS_GAA00187_5000_EN.pdf
https://www.chemicalbook.com/msds/3-chloropropionic-acid-methyl-ester.pdf
https://www.biosynth.com/Files/MSDS/GA/A0/MSDS_GAA00187_5000_EN.pdf
https://www.benchchem.com/product/b1361392?utm_src=pdf-body
https://www.chemicalbook.com/msds/3-chloropropionic-acid-methyl-ester.pdf
https://www.chemicalbook.com/msds/3-chloropropionic-acid-methyl-ester.pdf
https://www.biosynth.com/Files/MSDS/GA/A0/MSDS_GAA00187_5000_EN.pdf
https://nmu-mi.newlook.safecollegessds.com/document/repo/c5eb7667-6fce-4ef0-9327-0f1d2e23f8f3
https://www.chemicalbook.com/msds/3-chloropropionic-acid-methyl-ester.pdf
https://www.biosynth.com/Files/MSDS/GA/A0/MSDS_GAA00187_5000_EN.pdf
https://nmu-mi.newlook.safecollegessds.com/document/repo/c5eb7667-6fce-4ef0-9327-0f1d2e23f8f3
https://www.chemicalbook.com/msds/3-chloropropionic-acid-methyl-ester.pdf
https://www.chemicalbook.com/msds/3-chloropropionic-acid-methyl-ester.pdf
https://www.tcichemicals.com/OP/en/sds/C1634_JP_EN.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Store the container in a dry, cool, and well-ventilated place.[1] The recommended storage

temperature is between 10°C - 25°C.[2][6]

Keep the container tightly closed and upright to prevent leakage.[1][2]

Store away from incompatible materials, such as oxidizing agents, and foodstuff containers.

[1][5]

The storage area should be a designated flammables area with no smoking allowed.[7]

Handling and Use:

All handling should be conducted in a well-ventilated area, preferably within a properly

operating chemical fume hood with an average face velocity of at least 100 feet per minute.

[1][4]

Ground and bond the container and receiving equipment to prevent static discharge.[1][2]

Use non-sparking tools and explosion-proof electrical and lighting equipment.[1][2]

Avoid contact with skin and eyes, and prevent the formation of aerosols or vapors.[1]

Wash hands thoroughly after handling the chemical.[2]

Emergency Procedures
Spill or Leak:

Minor Spill:

Remove all sources of ignition.[1]

Ensure adequate ventilation.[1]

Absorb the spill with an inert material such as sand, diatomite, or universal binders.[4]

Collect the absorbed material in a suitable, closed container for disposal.[1]

Major Spill:
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Evacuate personnel to a safe area, keeping people away from and upwind of the spill.[1]

Wear a self-contained breathing apparatus and full protective suit.[1]

Prevent the chemical from entering drains or waterways.[2]

Contact emergency services and the environmental safety department.

Exposure:

Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If not

breathing, give artificial respiration and seek immediate medical attention.[1][2]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

soap and plenty of water for at least 15 minutes.[1][2] Seek medical attention if irritation

occurs.[1]

Eye Contact: Immediately rinse with pure water for at least 15 minutes, holding the eyelids

open.[1] Remove contact lenses if present and easy to do.[1] Seek immediate medical

attention.[1]

Ingestion: Rinse the mouth with water. Do not induce vomiting.[1] Never give anything by

mouth to an unconscious person.[1] Call a doctor or Poison Control Center immediately.[1]

Disposal Plan
Chemical Waste: Methyl 3-chloropropionate must be disposed of as hazardous waste. It

can be sent to a licensed chemical destruction plant or disposed of by controlled incineration

with flue gas scrubbing.[1] Another method is to dissolve or mix the material with a

combustible solvent and burn it in a chemical incinerator equipped with an afterburner and

scrubber.[2] Do not discharge into sewer systems or contaminate water, foodstuffs, or feed.

[1]

Contaminated Packaging: Containers should be triple-rinsed (or equivalent) and can then be

offered for recycling or reconditioning.[1] Alternatively, the packaging can be punctured to

render it unusable and then disposed of in a sanitary landfill.[1]
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Workflow for Handling Methyl 3-chloropropionate

Preparation Handling Post-Handling & Disposal

Emergency Response
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(Goggles, Gloves, Lab Coat) Ensure Fume Hood is Operational Ground and Bond Container Transfer Chemical

(Use Non-Sparking Tools) Seal Container Tightly After Use Decontaminate Work Area Dispose of Waste in
Designated Hazardous Waste Container Remove and Clean PPE Wash Hands Thoroughly

Spill Occurs

Evacuate & Notify

Isolate & Contain

Clean Up per SDS
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Seek Medical Attention
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Caption: Workflow for the safe handling of Methyl 3-chloropropionate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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